Cas no 1250629-41-4 (N-butyl-3-fluoro-2-methylaniline)

• Product Name: N-butyl-3-fluoro-2-methylaniline
• CAS No: 1250629-41-4
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 5177743
• PubChem ID: 61635240
• Update Time: 2023-11-24

N-butyl-3-fluoro-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-butyl-3-fluoro-2-methylaniline
• Benzenamine, N-butyl-3-fluoro-2-methyl-

• Inchi： 1S/C11H16FN/c1-3-4-8-13-11-7-5-6-10(12)9(11)2/h5-7,13H,3-4,8H2,1-2H3
• InChI Key： HUHJVLUBPYIRFB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)NCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 3.6
• Topological Polar Surface Area: 12